Cas no 7074-00-2 (alpha,alpha-dimethylbenzyl perbenzoate)

alpha,alpha-dimethylbenzyl perbenzoate Properties

Names and Identifiers

• alpha,alpha-dimethylbenzyl perbenzoate
• 2-phenylpropan-2-yl benzenecarboperoxoate
• cumyl perbenzoate
• DTXSID70221008
• R9NBB5UM93
• alpha,alpha-Dimethylbenzyl peroxybenzoate
• NS00037110
• 7074-00-2
• EINECS 230-371-6
• Benzenecarboperoxoic acid, 1-methyl-1-phenylethyl ester
• SCHEMBL6659565
• Benzenemethanol, alpha,alpha-dimethyl-, 1-benzenecarboperoxoate
• +Expand

• InChIKey： IXDKAJLKGJBFHD-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O3/c1-16(2,14-11-7-4-8-12-14)19-18-15(17)13-9-5-3-6-10-13/h3-12H,1-2H3
• SMILES： CC(C)(C1=CC=CC=C1)OOC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 256.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 256.11
• Heavy Atom Count: 19
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• PSA: 35.53
• Refractive Index: 1.553
• Boiling Point: 388.2°C at 760 mmHg
• Flash Point: 143.3°C
• Density: 1.122